GHS Hazard Profile: 4-Amino Isomer Lacks Documented Acute Toxicity and Irritancy Classifications Present in the 5-Amino Analog
The 5-amino regioisomer (CAS 1178187-90-0) carries four ECHA-notified GHS hazard statements: H302 (Harmful if swallowed, Acute Tox. Category 4), H315 (Causes skin irritation, Skin Irrit. Category 2), H319 (Causes serious eye irritation, Eye Irrit. Category 2A), and H335 (May cause respiratory irritation, STOT SE Category 3), as documented in its PubChem safety summary [1]. In contrast, the PubChem entry for the 4-amino isomer (CAS 2091294-18-5) displays no GHS hazard classifications, with no ECHA C&L notifications currently recorded [2]. While absence of GHS data does not confirm absence of hazard, it reflects a materially different current regulatory notification status that may simplify institutional safety review and handling requirements for the 4-amino isomer.
| Evidence Dimension | GHS hazard classification presence |
|---|---|
| Target Compound Data | No GHS hazard statements or pictograms recorded on PubChem; zero ECHA C&L notifications as of 2026-05 |
| Comparator Or Baseline | 5-amino isomer (CAS 1178187-90-0): GHS H302 (Acute Tox. 4), H315 (Skin Irrit. 2), H319 (Eye Irrit. 2A), H335 (STOT SE 3); 1 ECHA C&L notification |
| Quantified Difference | 4 vs. 0 hazard statements; 1 vs. 0 ECHA notifications |
| Conditions | ECHA C&L Inventory as aggregated in PubChem; data retrieved 2026-05 |
Why This Matters
For laboratories and CROs operating under standardized safety protocols, a compound with fewer documented hazard classifications may reduce personal protective equipment requirements, waste disposal categorization burden, and institutional review processing time.
- [1] PubChem CID 60801955, Sections 6.1–6.2 (GHS Classification). 1-(5-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one. National Library of Medicine. View Source
- [2] PubChem CID 125511976, Section 6 (Safety and Hazards). 1-(4-Aminopyridin-2-yl)-3-ethyl-4,5-dihydro-1H-pyrazol-5-one. National Library of Medicine. View Source
